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  3. ethyl 10-[[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-hydroxy-5-oxo-2H-furan-4-yl]oxy-hydroxyphosphoryl]oxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylate
ethyl 10-[[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-hydroxy-5-oxo-2H-furan-4-yl]oxy-hydroxyphosphoryl]oxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylate ethyl 10-[[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-hydroxy-5-oxo-2H-furan-4-yl]oxy-hydroxyphosphoryl]oxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 145079-98-7
VCID: VC0125130
InChI: InChI=1S/C41H61O12P/c1-11-48-34(45)38(7)17-16-37(6)18-19-40(9)23(24(37)21-38)20-25(42)32-39(8)14-13-28(35(2,3)27(39)12-15-41(32,40)10)52-54(46,47)53-31-29(43)30(50-33(31)44)26-22-49-36(4,5)51-26/h20,24,26-28,30,32,43H,11-19,21-22H2,1-10H3,(H,46,47)
SMILES: CCOC(=O)C1(CCC2(CCC3(C(=CC(=O)C4C3(CCC5C4(CCC(C5(C)C)OP(=O)(O)OC6=C(C(OC6=O)C7COC(O7)(C)C)O)C)C)C2C1)C)C)C
Molecular Formula: C41H61O12P
Molecular Weight: 776.901

ethyl 10-[[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-hydroxy-5-oxo-2H-furan-4-yl]oxy-hydroxyphosphoryl]oxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylate

CAS No.: 145079-98-7

Cat. No.: VC0125130

Molecular Formula: C41H61O12P

Molecular Weight: 776.901

* For research use only. Not for human or veterinary use.

ethyl 10-[[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-hydroxy-5-oxo-2H-furan-4-yl]oxy-hydroxyphosphoryl]oxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylate - 145079-98-7

Specification

CAS No. 145079-98-7
Molecular Formula C41H61O12P
Molecular Weight 776.901
IUPAC Name ethyl 10-[[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-hydroxy-5-oxo-2H-furan-4-yl]oxy-hydroxyphosphoryl]oxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylate
Standard InChI InChI=1S/C41H61O12P/c1-11-48-34(45)38(7)17-16-37(6)18-19-40(9)23(24(37)21-38)20-25(42)32-39(8)14-13-28(35(2,3)27(39)12-15-41(32,40)10)52-54(46,47)53-31-29(43)30(50-33(31)44)26-22-49-36(4,5)51-26/h20,24,26-28,30,32,43H,11-19,21-22H2,1-10H3,(H,46,47)
Standard InChI Key VVWHYQDZQCNTPK-UHFFFAOYSA-N
SMILES CCOC(=O)C1(CCC2(CCC3(C(=CC(=O)C4C3(CCC5C4(CCC(C5(C)C)OP(=O)(O)OC6=C(C(OC6=O)C7COC(O7)(C)C)O)C)C)C2C1)C)C)C

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